Cas no 1807309-41-6 (2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride)

2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulfonyl chloride group enables efficient incorporation into target molecules, while the hydroxymethyl and cyano substituents offer additional functionalization opportunities. The compound's structural features make it valuable for constructing complex sulfonamide-based frameworks, often employed in drug discovery and agrochemical applications. Its stability under controlled conditions ensures reliable handling, and the methyl group enhances solubility in common organic solvents. This reagent is particularly useful in peptide coupling reactions and as a precursor for sulfonated compounds requiring selective reactivity.

2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride structure

1807309-41-6 structure

Product Name:2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride

CAS No:1807309-41-6

MF:C₉H₈ClNO₃S

MW:245.682720184326

CID:5001312

Update Time:2025-05-22

2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride
- Inchi： 1S/C9H8ClNO3S/c1-6-2-7(4-11)9(15(10,13)14)8(3-6)5-12/h2-3,12H,5H2,1H3
- InChI Key： LFAPIVAFMLTIDP-UHFFFAOYSA-N
- SMILES： ClS(C1C(C#N)=CC(C)=CC=1CO)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 367
XLogP3: 1.1
Topological Polar Surface Area: 86.5

2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010014650-250mg	2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride	1807309-41-6	97%	250mg	$480.00	2023-09-02
Alichem	A010014650-500mg	2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride	1807309-41-6	97%	500mg	$847.60	2023-09-02
Alichem	A010014650-1g	2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride	1807309-41-6	97%	1g	$1504.90	2023-09-02

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Additional information on 2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride

2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride (CAS No. 1807309-41-6): A Comprehensive Overview

2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride (CAS No. 1807309-41-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its cyano and hydroxymethyl functional groups, is a versatile intermediate for constructing complex molecular architectures. Its unique structure makes it valuable for peptide coupling, polymer modification, and bioconjugation, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for high-purity intermediates in drug discovery has spotlighted compounds like 2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride. Researchers frequently inquire about its synthetic routes, stability under various conditions, and compatibility with other reagents. Recent studies highlight its role in click chemistry and catalysis, addressing user searches such as "efficient sulfonylation methods" and "benzenesulfonyl chloride derivatives in medicinal chemistry."

From a technical perspective, the compound’s electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions, while the hydroxymethyl moiety offers opportunities for further functionalization. This dual functionality is particularly relevant to proteomics and materials science, where tailored modifications are critical. SEO-optimized queries like "CAS 1807309-41-6 suppliers" or "2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride applications" reflect commercial and academic interest.

Innovations in flow chemistry and microwave-assisted synthesis have further expanded the utility of this compound. Users often explore its solubility profiles, handling precautions, and scalability—topics frequently addressed in peer-reviewed journals. Its compatibility with aqueous and non-polar solvents makes it adaptable to diverse reaction environments, a key consideration for industrial applications.

In summary, 2-Cyano-6-hydroxymethyl-4-methylbenzenesulfonyl chloride exemplifies the intersection of structural specificity and broad applicability. As research trends shift toward atom-efficient processes and multifunctional reagents, this compound continues to attract attention across scientific disciplines, answering both fundamental and applied research questions.